Deferiprone 3-O-beta-D-Glucuronide
Deferiprone 3-O-beta-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
141675-48-1
VCID:
VC21316859
InChI:
InChI=1S/C13H17NO8/c1-5-10(6(15)3-4-14(5)2)21-13-9(18)7(16)8(17)11(22-13)12(19)20/h3-4,7-9,11,13,16-18H,1-2H3,(H,19,20)/t7-,8-,9-,11?,13+/m1/s1
SMILES:
CC1=C(C(=O)C=CN1C)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H17NO8
Molecular Weight:
315.28 g/mol
Deferiprone 3-O-beta-D-Glucuronide
CAS No.: 141675-48-1
Cat. No.: VC21316859
Molecular Formula: C13H17NO8
Molecular Weight: 315.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 141675-48-1 |
|---|---|
| Molecular Formula | C13H17NO8 |
| Molecular Weight | 315.28 g/mol |
| IUPAC Name | (3R,4R,5R,6R)-6-(1,2-dimethyl-4-oxopyridin-3-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H17NO8/c1-5-10(6(15)3-4-14(5)2)21-13-9(18)7(16)8(17)11(22-13)12(19)20/h3-4,7-9,11,13,16-18H,1-2H3,(H,19,20)/t7-,8-,9-,11?,13+/m1/s1 |
| Standard InChI Key | VOJFZOAEFOZFIL-VLSLFRSYSA-N |
| Isomeric SMILES | CC1=C(C(=O)C=CN1C)O[C@@H]2[C@@H]([C@@H]([C@H](C(O2)C(=O)O)O)O)O |
| SMILES | CC1=C(C(=O)C=CN1C)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | CC1=C(C(=O)C=CN1C)OC2C(C(C(C(O2)C(=O)O)O)O)O |
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